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These application notes provide a detailed guide on leveraging the European Southern
Observatory's (ESO) Quality Control Level 1 (QC1) data for the precise calibration of telescope
instrumentation. The protocols outlined herein are designed to ensure the accuracy and
reproducibility of scientific observations.

Introduction to ESO QC1 Data

ESO's QC1 data comprises a set of parameters derived from the routine processing of
calibration exposures taken with the Very Large Telescope (VLT) and other ESO instruments.
[1] These parameters serve as crucial indicators of an instrument's health, performance, and
stability over time. The primary goals of the QC1 process are to monitor the instrument's status,
track its performance trends, and deliver certified master calibration files of a known and
defined quality for scientific use.[2]

QC1 parameters are generated by specialized data reduction pipelines that process raw
calibration frames (e.g., bias, darks, flat-fields, standard star observations) to produce master
calibration files.[1][3] The derived QC1 parameters are then stored in a comprehensive
database, which is accessible to the scientific community.[4] This database allows researchers
to query and retrieve historical performance data for a wide range of instruments, enabling
detailed analysis and more accurate calibration of their scientific observations.
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Accessing ESO QC1 Data

Researchers can access QC1 data through the ESO Science Archive Facility. The primary
methods for accessing this data are via a web-based browser and plotter interface, and
through programmatic access for more advanced and automated queries.

Web-Based Access: QC1 Database Browser and Plotter

The QC1 database can be conveniently accessed through a user-friendly web interface. This
interface is divided into a browser and a plotter, allowing for both tabular data inspection and
visual trend analysis.

e QC1 Browser: The browser provides access to the full content of the QC1 database for a
selected instrument and data type.[3] Users can filter the data based on various parameters
and download the selected data in ASCII format.

e QC1 Plotter: The plotter is a quick-look tool for visualizing trends in the QC1 data.[5] It allows
users to create interactive plots of two selected parameters, apply filters, and perform basic
statistical analysis. This is particularly useful for identifying trends, outliers, and correlations
in the instrument's performance over time.

Programmatic Access to the QC1 Database

For more systematic and large-scale analysis, the ESO archive provides programmatic access
to its databases, including the QC1 data. This is primarily achieved using Python and standard
Virtual Observatory (VO) protocols like the Tabular Access Protocol (TAP).[6][7]

Protocol for Programmatic Access to QC1 Data:

» Authentication: For accessing proprietary data, users must first authenticate with their ESO
User Portal credentials to obtain an authorization token.[8] Publicly available QC1 data can
be accessed anonymously.

o TAP Service Connection: Establish a connection to the ESO TAP service (tap_obs) using a
Python library such as pyvo.

e ADQL Query Construction: Formulate a query using the Astronomical Data Query Language
(ADQL) to select the desired QC1 parameters. The query should specify the instrument, the
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QC1 table (e.g., xshooter_bias for X-shooter bias parameters), and any desired filters such
as date range or specific instrument settings.

e Query Execution and Data Retrieval: Execute the ADQL query through the TAP service. The
results will be returned in a tabular format (e.g., an Astropy Table), which can then be saved
or further processed in the Python environment.

Key QC1 Parameters for Telescope Calibration

The QC1 database contains a wide array of parameters specific to each instrument and
calibration type. Below is a summary of some of the most critical QC1 parameters used for

telescope calibration, categorized by instrument.
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Calibration Key QC1 FITS Keyword o
Instrument Description
Type Parameter (Example)
The magnitude
of a star that
would produce
) Photometric one count per
FORS2 Imaging ) QC.ZPOINT
Zeropoint second.

Essential for
photometric

calibration.[9]

The instrument's

throughput at
Spectral QC.SPEC.EFFIC specific
Spectroscopy o wavelengths,
Efficiency IENCY )
crucial for flux
calibration of
spectra.
The noise
introduced by the
detector's
UVES Bias Read-Out Noise QC.OUT1.RON. readout
(RON) MASTER electronics. A key
indicator of
detector health.
[3]
The median
value of the
master bias
Bias Bias Level PRO.DATAMED frame, used to
correct for the
electronic offset
in the detector.[3]
ESPRESSO Bias Bias Level RMS espresso_bias..b  The root mean

ias_mean_rms square of the

bias level across
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different readout
ports, indicating
the uniformity of

the bias.

The instrument's
throughput as
measured by
System QC.AMPL.THRU )
MUSE o Throughput comparing
Efficiency 2
detected photons
to a reference

photodiode.[10]

The median dark
currentin a
master dark
Median Dark frame, used to
X-shooter Dark QC.MDARKMED
Current correct for
thermally
generated

electrons.[11]

The signal-to-

noise ratio in
specific
) Signal-to-Noise wavelength
Telluric Standard ] QC.FLUX1.SN )
Ratio regions of a
telluric standard
star observation.
[5]
The photometric
zeropoint derived
Photometric Photometric from
SPHERE ) QC.ZPOINT ,
Standard Zeropoint observations of

standard stars.
[12]
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Experimental Protocols

This section provides detailed methodologies for key experiments and procedures involving the

use of ESO QC1 data for telescope calibration.

Protocol for Assessing Instrument Health using
Trending Analysis

This protocol describes how to use the QC1 plotter to monitor the health and stability of an

instrument over time.

Navigate to the QC1 Database: Access the ESO Science Archive and navigate to the QC1
database interface.

Select Instrument and QC1 Table: Choose the instrument of interest (e.g., UVES) and the
relevant QC1 table (e.g., uves_bias).

Access the Plotter: Click on the "plot" link next to the selected table to open the QC1 plotter
interface.

Select Parameters for Plotting: In the plotter interface, select the time parameter (e.g.,
mjd_obs) for the x-axis and the QC1 parameter to be monitored (e.g., sigma_master for
read-out noise) for the y-axis.

Apply Filters: Use the filtering options to narrow down the data to a specific instrument
configuration (e.g., a particular CCD and read-out mode).

Generate and Analyze the Plot: Generate the plot to visualize the trend of the selected QC1
parameter over time. Look for:

[¢]

Long-term trends: Gradual increases or decreases that may indicate aging of components.

o

Sudden jumps: Abrupt changes that could signify an instrument intervention or a problem.

[e]

Outliers: Data points that deviate significantly from the general trend, which may point to
isolated issues.
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 Statistical Analysis: Utilize the plotter's statistical tools to calculate the mean, median, and
standard deviation of the data over a specified time range to quantify the instrument's
stability.[5]

Protocol for Photometric Calibration of a Science Image
using QC1 Zeropoints

This protocol outlines the steps to photometrically calibrate a raw science image using the
zeropoint information from the QC1 database.

Data Acquisition:

o Acquire the raw science image in FITS format.

o Note the instrument, filter, and date of observation from the FITS header.

Retrieve QC1 Zeropoint:

o Access the QC1 database for the relevant instrument (e.g., FORS2).

o Query the appropriate table (e.g., fors2_zp_night) for the photometric zeropoint
corresponding to the filter and date of the science observation.

Perform Basic Image Reductions:

o Correct the raw science image for instrumental signatures by subtracting a master bias
frame and dividing by a master flat-field frame.

Perform Aperture Photometry:

o Use an astronomical software package (e.g., Source Extractor, photutils in Python) to
measure the instrumental flux of the object of interest in the reduced science image. This
is typically done by summing the counts within a defined aperture.

Calculate the Calibrated Magnitude:

o Apply the following formula to convert the instrumental flux to a calibrated magnitude:
Calibrated Magnitude = Zeropoint - 2.5 * log10(Instrumental Flux / Exposure Time)
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o The Zeropoint is the value retrieved from the QC1 database.

o The Instrumental Flux is the value measured in the previous step.

o The Exposure Time can be found in the FITS header of the science image.
o Apply Corrections (if necessary):

o For the highest precision, corrections for atmospheric extinction and color terms may be
necessary. These correction coefficients can also sometimes be found in the QC1
database or derived from observations of standard stars at different airmasses.

Visualizations

The following diagrams illustrate the key workflows and logical relationships described in these
application notes.
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Data Acquisition at Telescope
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Caption: Workflow for the generation and application of ESO QC1 data.
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Caption: Protocol for accessing ESO QC1 data via web and programmatic interfaces.
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Caption: Protocol for photometric calibration using QC1 zeropoints.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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